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Compound of Interest

Compound Name: Chromium(III) fluoride hydrate

Cat. No.: B047041 Get Quote

Essential Safety and Handling Guide for
Chromium(III) Fluoride Hydrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Chromium(III) fluoride hydrate. Adherence to these guidelines is

critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Immediate Precautions
Chromium(III) fluoride hydrate is a hazardous substance that can cause severe skin burns,

eye damage, and respiratory irritation.[1][2] It is harmful if swallowed, inhaled, or in contact with

skin.[1][2] In case of contact with acids, it can liberate toxic gas.

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids.[1][2] Seek immediate medical attention.

Skin Contact: Take off all contaminated clothing immediately and wash the affected area with

soap and plenty of water.[3][4] A first treatment with calcium gluconate paste may be

necessary.[3][4] Seek immediate medical attention.
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Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration.[1][3]

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[3][4] Never give anything by

mouth to an unconscious person.[3][4] Seek immediate medical attention.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Chromium(III) fluoride hydrate.

The type of protective equipment must be selected based on the concentration and amount of

the hazardous substance at the specific workplace.[3][4]

PPE Category Specification Standard Compliance

Eye/Face Protection
Face shield and safety

glasses.

NIOSH (US) or EN 166 (EU)

approved.[3][4]

Skin Protection

Chemical-resistant gloves. A

complete suit protecting

against chemicals.

Gloves must satisfy Regulation

(EU) 2016/425 and the

standard EN 374.[3]

Respiratory Protection Full-face particle respirator.

Type N100 (US) or P3 (EN

143) respirator cartridges.[3][4]

If the respirator is the sole

means of protection, use a full-

face supplied air respirator.[3]

[4]

Safe Handling and Storage
Proper handling and storage procedures are crucial to prevent exposure and accidents.

Engineering Controls: Use in a well-ventilated area.[5] Local exhaust ventilation is

recommended where dust may be formed.[3][5]

Handling Practices: Avoid contact with skin and eyes.[3] Avoid the formation and breathing of

dust.[3] Wash hands thoroughly before breaks and at the end of the workday.[3][4]
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Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2] Store

locked up.[1] It is incompatible with strong acids.[5]

Accidental Release and Disposal Plan
In the event of a spill or for routine disposal, the following procedures must be followed to

prevent environmental contamination and exposure.

Accidental Release:

Evacuate personnel to a safe area.

Wear appropriate personal protective equipment, including respiratory protection.[4]

Avoid dust formation.

Pick up and arrange disposal without creating dust. Sweep up and shovel the material.[3][4]

Keep the spilled material in suitable, closed containers for disposal.[3]

Do not let the product enter drains.[3][4]

Disposal:

Dispose of contents and container to an approved waste disposal plant.

Contaminated gloves should be disposed of in accordance with applicable laws and good

laboratory practices.[3]

Exposure Limits
The following occupational exposure limits apply to Chromium (III) compounds:
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Agency
Exposure Limit (8-hour time-weighted
average)

OSHA (PEL) 0.5 mg/m³

NIOSH (REL) 0.5 mg/m³

ACGIH (TLV) 0.5 mg/m³

An exposure of 25 mg/m³ (as Chromium III) is considered immediately dangerous to life and

health.[5]

Workflow for Handling Chromium(III) Fluoride
Hydrate
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Caption: Workflow for the safe handling of Chromium(III) fluoride hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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